N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide

• IUPAC Name: N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide
• InChI: InChI=1S/C15H20N4O4S/c1-5-12(11-6-8-16-9-7-11)19(4)24(22,23)13-10-17(2)15(21)18(3)14(13)20/h6-10,12H,5H2,1-4H3
• InChI Key: XKDUEPIHPFWNBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=NC=C1)N(C)S(=O)(=O)C2=CN(C(=O)N(C2=O)C)C
• Molecular Formula: C15H20N4O4S
• Molecular Weight: 352.4 g/mol

Description

N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide is a complex organic compound that belongs to the class of pyrimidine derivatives. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with various functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction between a β-dicarbonyl compound and a guanidine derivative under acidic or basic conditions.

Introduction of the Sulfonamide Group: The sulfonamide group is introduced by reacting the pyrimidine derivative with a sulfonyl chloride in the presence of a base such as triethylamine.

Alkylation and Methylation: The final steps involve the alkylation of the pyrimidine ring with 1-pyridin-4-ylpropyl bromide and subsequent methylation using methyl iodide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with new functional groups replacing the sulfonamide group.

Scientific Research Applications

N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-carboxamide
• N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-thioamide

Uniqueness

N,1,3-trimethyl-2,4-dioxo-N-(1-pyridin-4-ylpropyl)pyrimidine-5-sulfonamide is unique due to its sulfonamide group, which imparts distinct chemical and biological properties compared to its carboxamide and thioamide analogs. This uniqueness makes it a valuable compound for various research and industrial applications.